ethyl 4-({4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanoyl}amino)benzoate

• IUPAC Name: ethyl 4-[4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanoylamino]benzoate
• InChI: InChI=1S/C22H23N3O5/c1-3-29-22(27)15-11-13-16(14-12-15)23-19(26)9-6-10-20-24-21(25-30-20)17-7-4-5-8-18(17)28-2/h4-5,7-8,11-14H,3,6,9-10H2,1-2H3,(H,23,26)
• InChI Key: QPAPDUPEOKKBNM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CCCC2=NC(=NO2)C3=CC=CC=C3OC
• Molecular Formula: C22H23N3O5
• Molecular Weight: 409.4 g/mol

Description

The compound is an ester, as suggested by the “benzoate” portion of the name. Esters are commonly used in a variety of applications, from plastics to perfumes, due to their chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the oxadiazole ring and the ester linkage. This could potentially be achieved through a series of reactions including nucleophilic substitution and condensation.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The oxadiazole ring and the ester group would contribute to the overall polarity of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the ester group could undergo hydrolysis in the presence of an acid or base to form an alcohol and a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of the oxadiazole ring and the ester group, as well as the overall size and shape of the molecule, would influence properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Antiviral Activity:

EMAB has demonstrated antiviral potential. For instance:

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Organic Light Emitting Diodes (OLEDs) and Organic Solar Cells (OSCs):

EMAB and its complexes (e.g., Pt²⁺, Pd²⁺, Ni²⁺, Ir³⁺, Rh³⁺, and Zn²⁺) have been theoretically studied for their properties in OLEDs and OSCs. .

HIV Inhibition:

EMAB derivatives were screened for anti-HIV activity against HIV-1 (IIIB) and HIV-2 (ROD) strains. .

Multistep Synthesis:

EMAB can serve as an intermediate in multistep syntheses, contributing to the construction of more complex molecules. .

Benzylic Position Reactivity:

EMAB contains a benzylic position, which is relevant in organic chemistry. Benzylic halides typically react via SN1 pathways due to resonance-stabilized carbocations. .

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Given the interest in oxadiazole derivatives for their potential biological activities, future research could explore the synthesis and properties of this compound in more detail.

Mechanism of Action

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .

Biochemical Pathways

Without specific knowledge of the compound’s targets, it’s challenging to predict the exact biochemical pathways it might affect. Given its structural features, it could potentially interact with enzymes or receptors involved in signal transduction pathways .

Pharmacokinetics

These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .